2-([1,2,4]Triazolo[1,5-a]pyrimidin-6-yl)ethanol
Overview
Description
“2-([1,2,4]Triazolo[1,5-a]pyrimidin-6-yl)ethanol” is a non-naturally occurring small molecule . It has a CAS Number of 959237-50-4 and a molecular weight of 164.17 . The IUPAC name for this compound is 2-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)ethan-1-ol .
Synthesis Analysis
The synthesis of [1,2,4]triazolo[1,5-a]pyrimidines can be divided into two main groups: annulation of pyrimidine moiety to triazole ring and annulation of triazole fragment to pyrimidine ring . The Dimroth rearrangement of [1,2,4]triazolo[4,3-a]pyrimidines can also be used for the synthesis of [1,2,4]triazolo[1,5-a]pyrimidines .Molecular Structure Analysis
The InChI code for this compound is 1S/C7H8N4O/c12-2-1-6-3-8-7-9-5-10-11(7)4-6/h3-5,12H,1-2H2 . This code provides a unique representation of the molecule’s structure.Scientific Research Applications
Synthesis and Chemical Properties
Synthesis of Amino Derivatives : The compound is used in the synthesis of amino derivatives of triazolopyrimidine, where heterocyclization of certain thiosemicarbazides leads to the formation of dimethyl-2-R-amino[1,2,4]triazolo[1,5-a]pyrimidines. This process is noted for involving a Dimroth rearrangement, indicating the compound's relevance in complex organic synthesis (Vas’kevich et al., 2006).
Reactions with α-Bromoketones : Another application is seen in reactions with α-bromoketones. Partially hydrogenated 2-amino[1,2,4]triazolo[1,5-a]pyrimidines, when heated with α-bromoketones, undergo selective quaternization at the N-3 atom, followed by oxidative aromatization. This highlights its role in the synthesis of polycyclic compounds (Chernyshev et al., 2015).
Three-Component Synthesis : The compound also plays a role in a three-component synthesis process. This involves condensation of aromatic aldehydes, ethyl cyanoacetate, and diamino-triazole in alkaline ethanol, leading to new 2-amino-5-hydroxy-[1,2,4]triazolo[1,5-a]pyrimidine-6-carbonitriles. This synthesis demonstrates its versatility in creating diverse chemical structures (Ranjbar‐Karimi et al., 2010).
Synthesis of N-Substituted Amide Derivatives : The compound is used in the transformation into N-substituted amide derivatives. This transformation process, along with the use of different chloroacetamides, underlines its importance in creating a variety of chemically diverse molecules (Cong et al., 2014).
Formation of [1,2,4]Triazolo[4,3-c]pyrimidinium-3-aminides : This compound is crucial in the synthesis of [1,2,4]Triazolo[4,3-c]pyrimidinium-3-aminides, demonstrating its application in creating novel structures with potential for bioactivity and other practical applications (Crabb et al., 1997).
Biomedical Research
Antibacterial Activity : Some derivatives of 2-([1,2,4]Triazolo[1,5-a]pyrimidin-6-yl)ethanol have been studied for their antibacterial properties. For instance, a novel pyrimidine derivative containing the 1,2,4-triazolo[1,5-a]pyrimidine ring showed notable antibacterial activity against various microbial strains, including Staphylococcus aureus and Escherichia coli (Lahmidi et al., 2019).
Potential in Organic Synthesis and Green Chemistry : Ethyl 5-amino-7-(4-phenyl)-4,7-dihydro-[1,2,4]triazolo[1,5-a]pyrimidine-6-carboxylate derivatives have been synthesized using an efficient and eco-friendly process. This demonstrates the compound's role in advancing green chemistry principles and its utility in organic synthesis (Khaligh et al., 2020).
Mechanism of Action
- The primary targets of this compound are not explicitly mentioned in the literature I found. However, 1,2,4-triazolo[1,5-a]pyrimidines have been reported to interact with various proteins and enzymes, including:
Target of Action
Properties
IUPAC Name |
2-([1,2,4]triazolo[1,5-a]pyrimidin-6-yl)ethanol | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8N4O/c12-2-1-6-3-8-7-9-5-10-11(7)4-6/h3-5,12H,1-2H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QQRXAPDUQYJTJO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=NC2=NC=NN21)CCO | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8N4O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40649472 | |
Record name | 2-([1,2,4]Triazolo[1,5-a]pyrimidin-6-yl)ethan-1-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40649472 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
164.16 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
959237-50-4 | |
Record name | [1,2,4]Triazolo[1,5-a]pyrimidine-6-ethanol | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=959237-50-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 2-([1,2,4]Triazolo[1,5-a]pyrimidin-6-yl)ethan-1-ol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID40649472 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 959237-50-4 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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